Cas no 1805760-46-6 (Benzenepropanoic acid, 3-chloro-4-nitro-)

• Product Name: Benzenepropanoic acid, 3-chloro-4-nitro-
• CAS No: 1805760-46-6
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 5844510
• PubChem ID: 165798471
• Update Time: 2025-06-26

Benzenepropanoic acid, 3-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-chloro-4-nitro-
• 1805760-46-6
• 3-(3-chloro-4-nitrophenyl)propanoic acid
• EN300-1965881

• Inchi： 1S/C9H8ClNO4/c10-7-5-6(2-4-9(12)13)1-3-8(7)11(14)15/h1,3,5H,2,4H2,(H,12,13)
• InChI Key： YIGDPIULPCAEKD-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=C([N+]([O-])=O)C(Cl)=C1

Computed Properties

• Exact Mass: 229.0141854g/mol
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• Boiling Point: 410.2±30.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Additional information on Benzenepropanoic acid, 3-chloro-4-nitro-

Benzenepropanoic acid, 3-chloro-4-nitro- (CAS No. 1805760-46-6): A Comprehensive Overview

Benzenepropanoic acid, 3-chloro-4-nitro-, identified by its CAS number 1805760-46-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of various chemical entities, particularly in the synthesis of novel pharmaceutical agents and agrochemicals. The presence of both chloro and nitro substituents on the benzene ring, coupled with the propanoic acid moiety, endows this molecule with distinct reactivity and potential applications.

The structural motif of Benzenepropanoic acid, 3-chloro-4-nitro- consists of a benzene ring substituted at the 3-position with a chlorine atom and at the 4-position with a nitro group. The terminal carboxylic acid group (-COOH) further enhances its utility in synthetic chemistry. This arrangement not only contributes to its chemical reactivity but also influences its biological activity, making it a valuable intermediate in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced pharmacological properties. The compound Benzenepropanoic acid, 3-chloro-4-nitro- has emerged as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features make it an attractive candidate for further derivatization, leading to compounds with potential therapeutic applications.

One of the most compelling aspects of Benzenepropanoic acid, 3-chloro-4-nitro- is its role in the synthesis of biologically active scaffolds. Researchers have leveraged its reactivity to develop novel analogs with improved pharmacokinetic profiles and reduced side effects. The chloro and nitro groups serve as handles for further functionalization, allowing chemists to tailor the properties of the resulting compounds to specific biological targets.

The pharmaceutical industry has shown particular interest in derivatives of Benzenepropanoic acid, 3-chloro-4-nitro- due to their potential as drug candidates. Studies have demonstrated that modifications at the 3-chloro and 4-nitro positions can significantly alter the biological activity of the molecule. For instance, certain derivatives have exhibited promising anti-inflammatory and anticancer properties in preclinical studies. These findings underscore the importance of this compound as a building block for next-generation therapeutics.

The agrochemical sector also benefits from the versatility of Benzenepropanoic acid, 3-chloro-4-nitro-. Its structural features make it a suitable precursor for developing novel pesticides and herbicides. By incorporating this compound into agrochemical formulations, researchers aim to create more effective and environmentally friendly solutions for crop protection.

The synthesis of Benzenepropanoic acid, 3-chloro-4-nitro- involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the nitration of benzene followed by chlorination at the desired position. The introduction of the propanoic acid group is achieved through subsequent functionalization steps. These synthetic routes underscore the compound's importance as a versatile intermediate in organic chemistry.

The chemical reactivity of Benzenepropanoic acid, 3-chloro-4-nitro- allows for diverse transformations that can be exploited in drug discovery and material science. For example, its ability to undergo nucleophilic aromatic substitution reactions makes it a valuable precursor for constructing heterocyclic compounds. These heterocycles are known for their broad spectrum of biological activities and are widely used in pharmaceuticals.

In conclusion, Benzenepropanoic acid, 3-chloro-4-nitro- (CAS No. 1805760-46-6) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on novel drug candidates and functional materials. As research continues to uncover new applications for this compound, its importance in chemical science is set to grow even further.